Cas no 53758-27-3 (Octadecanoic acid, 2,3,3a,9a-tetrahydro-2-(hydroxymethyl)-6-imino-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-yl ester, monohydrochloride,[2R-(2a,3b,3ab,9ab)]- (9CI))

• Product Name: Octadecanoic acid, 2,3,3a,9a-tetrahydro-2-(hydroxymethyl)-6-imino-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-yl ester, monohydrochloride,[2R-(2a,3b,3ab,9ab)]- (9CI)
• CAS No: 53758-27-3
• MF: C₂₇H₄₅N₃O₅
• MW: 491.663307905197
• CID: 386014
• PubChem ID: 430746
• Update Time: 2025-04-19

Octadecanoic acid, 2,3,3a,9a-tetrahydro-2-(hydroxymethyl)-6-imino-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-yl ester, monohydrochloride,[2R-(2a,3b,3ab,9ab)]- (9CI) Chemical and Physical Properties

Names and Identifiers

• Octadecanoic acid, 2,3,3a,9a-tetrahydro-2-(hydroxymethyl)-6-imino-6H-furo[2',3':4,5]oxazolo[3,2-a]pyrimidin-3-yl ester, monohydrochloride,[2R-(2a,3b,3ab,9ab)]- (9CI)
• [2-(hydroxymethyl)-6-imino-2,3,3a,9a-tetrahydrofuro[1,2][1,3]oxazolo[3,4-a]pyrimidin-3-yl] octadecanoate
• NSC281721
• Octadecanoic acid,3,3a,9a-tetrahydro-2-(hydroxymethyl)-6-imino-6H-furo[2',3':4,5]-oxazolo[3,2-a]pyrimidin-3-yl ester, monohydrochloride, (2R-(2.alpha.,3.beta.,3a.beta.,9a.beta.))- (MF1)
• 53758-27-3
• NSC-281721
• DTXSID40330595

• Inchi： 1S/C27H45N3O5/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-16-17-23(32)34-24-21(20-31)33-26-25(24)35-27-29-22(28)18-19-30(26)27/h18-19,21,24-26,28,31H,2-17,20H2,1H3
• InChI Key： QZOQAMJDLIAKHT-UHFFFAOYSA-N
• SMILES： O1C(CO)C(C2C1N1C=CC(=N)N=C1O2)OC(CCCCCCCCCCCCCCCCC)=O

Computed Properties

• Exact Mass: 491.33615
• Monoisotopic Mass: 491.33592154g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 35
• Rotatable Bond Count: 19
• Complexity: 726
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 4
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.1
• Topological Polar Surface Area: 104Ų

Experimental Properties

• PSA: 104.44